![molecular formula C18H17ClFN3O2S B3674300 N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-4-fluorobenzamide](/img/structure/B3674300.png)
N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-4-fluorobenzamide
Overview
Description
N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-4-fluorobenzamide, also known as CCT018159, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-4-fluorobenzamide is not fully understood, but it is believed to act by inhibiting the activity of several different proteins that are involved in cancer cell growth and survival. These proteins include AKT, mTOR, and PDK1, which are all important signaling molecules in cancer cells. By inhibiting the activity of these proteins, this compound is able to induce cell death in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has also been found to have anti-inflammatory and anti-angiogenic effects. This compound has been shown to inhibit the production of several different inflammatory cytokines, including TNF-alpha and IL-6. This compound has also been found to inhibit the formation of new blood vessels, which is important for the growth and spread of tumors.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-4-fluorobenzamide in lab experiments is its potency and specificity. This compound has been found to have a high degree of selectivity for cancer cells, which makes it a valuable tool for studying the biology of cancer. However, one of the limitations of using this compound is its potential toxicity, particularly at high concentrations. Researchers must be careful to use appropriate doses of this compound in their experiments to avoid any adverse effects.
Future Directions
There are several potential future directions for research on N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-4-fluorobenzamide. One area of interest is in the development of new cancer therapies based on this compound. Researchers are currently exploring the use of this compound in combination with other drugs to enhance its anti-tumor activity. Another area of interest is in the development of new diagnostic tools based on this compound. This compound has been found to bind specifically to cancer cells, which could be used to develop new imaging agents for the detection of cancer. Overall, this compound is a promising compound with many potential applications in scientific research.
Scientific Research Applications
N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-4-fluorobenzamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer biology. Studies have shown that this compound has potent anti-tumor activity in several different types of cancer cells, including breast, lung, and prostate cancer cells. This compound has also been found to inhibit the growth of cancer stem cells, which are believed to be responsible for the recurrence of cancer after treatment.
Properties
IUPAC Name |
N-[(3-chloro-4-morpholin-4-ylphenyl)carbamothioyl]-4-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFN3O2S/c19-15-11-14(5-6-16(15)23-7-9-25-10-8-23)21-18(26)22-17(24)12-1-3-13(20)4-2-12/h1-6,11H,7-10H2,(H2,21,22,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGOMLNKCMLTSRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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